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Compound of Interest

Compound Name: Diethylphenylphosphine

Cat. No.: B167853 Get Quote

An In-depth Technical Guide to the Safe Handling of Diethylphenylphosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

diethylphenylphosphine (CAS No. 1605-53-4). The information is intended for professionals

in research and development who handle this chemical. All quantitative data is summarized in

tables for clarity, and key procedures are visualized using diagrams.

Chemical and Physical Properties
Understanding the physical and chemical properties of diethylphenylphosphine is

fundamental to its safe handling and use in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₅P [1]

Molecular Weight 166.21 g/mol [2]

Appearance
Colorless to slightly yellow

liquid
[1]

Odor Pungent [2]

Boiling Point 220 °C / 428 °F [1]

Flash Point 66 °C / 150.8 °F [1]

Density 0.954 g/cm³ at 25 °C [1]

Solubility Immiscible in water [2]

Stability Air and moisture sensitive [1][2]

Hazard Identification and Toxicology
Diethylphenylphosphine is classified as a hazardous substance. Below is a summary of its

GHS classification and a discussion of its toxicological properties.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 Combustible liquid

Acute Toxicity, Oral Category 4 Harmful if swallowed

Acute Toxicity, Dermal Category 4 Harmful in contact with skin

Acute Toxicity, Inhalation Category 4 Harmful if inhaled

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3 May cause respiratory irritation

Note: Classifications are based on available Safety Data Sheets.[1]

Toxicological Data

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for diethylphenylphosphine are not readily available in the public

domain. The toxicological properties have not been fully investigated.[1] However, it is

classified as harmful if swallowed, inhaled, or in contact with skin.[1][2] Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[1][2]

For context, a study on related phosphine compounds in rats reported the following 4-hour

LC50 values[3]:

Phosphine: 0.44 µM/L

Phenylphosphine: 1.56 µM/L

Triphenylphosphine: 47.8 µM/L

It is crucial to note that these values are for different, albeit related, compounds and should be

used for informational purposes only. They may not accurately reflect the toxicity of
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diethylphenylphosphine. All phosphines should be handled with a high degree of caution due

to their potential for toxicity.[4]

Occupational Exposure Limits (OELs)

There are no established Occupational Exposure Limits (OELs), such as Permissible Exposure

Limits (PEL) or Threshold Limit Values (TLV), for diethylphenylphosphine from major

regulatory bodies.[5][6] Given the lack of specific limits, exposure should be minimized to the

lowest achievable level through engineering controls and appropriate personal protective

equipment.

Handling and Storage Protocols
Due to its air- and moisture-sensitive nature, diethylphenylphosphine requires specialized

handling techniques to ensure safety and maintain its chemical integrity.

General Handling

Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g.,

argon or nitrogen) using a glove box or Schlenk line techniques.[7][8]

Dry Glassware: All glassware must be thoroughly dried before use, typically by oven-drying

overnight at >125 °C and cooling under an inert atmosphere.[7]

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Storage

Store in a tightly sealed container under an inert atmosphere.[1]

Keep in a cool, dry, and well-ventilated place away from heat and ignition sources.[1]

Store locked up or in an area accessible only to qualified and authorized personnel.[9]
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Experimental Workflow: Transfer of Diethylphenylphosphine using Schlenk Technique

The following diagram outlines a standard procedure for transferring an air-sensitive liquid like

diethylphenylphosphine.
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Preparation

Transfer

Cleanup

Oven-dry all glassware
(flask, syringe, needles)

Assemble hot glassware
and cool under inert gas

Connect reagent bottle and
receiving flask to Schlenk line

Purge system with inert gas
(3x vacuum/backfill cycles)

Using a dry, inert gas-flushed syringe,
pierce septum of reagent bottle

Slowly withdraw the
desired volume of liquid

Transfer liquid to the
receiving flask via its septum

Quench residual reagent in
syringe/needles with isopropanol

Rinse with water and
appropriate solvent

Click to download full resolution via product page

A standard workflow for the safe transfer of air-sensitive liquids.
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Personal Protective Equipment (PPE)
A robust PPE protocol is mandatory when handling diethylphenylphosphine to prevent

dermal, ocular, and respiratory exposure.

PPE Type Specification

Eye/Face Protection

Wear chemical safety goggles and/or a face

shield (conforming to EN166 or NIOSH

standards).

Hand Protection

Wear chemically resistant gloves (e.g., nitrile

rubber). Inspect gloves before use and be

aware of breakthrough times.

Body Protection
Wear a flame-retardant lab coat, long-sleeved

clothing, and closed-toe shoes.

Respiratory Protection

Use only in a well-ventilated area or chemical

fume hood. If exposure limits are likely to be

exceeded or irritation occurs, use a

NIOSH/MSHA or EN 136 approved respirator

with an appropriate filter.

Hierarchy of Controls for Safe Handling

The following diagram illustrates the hierarchy of controls, from most to least effective, for

mitigating risks associated with diethylphenylphosphine.
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Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)
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Spill Occurs

Assess Situation
(Size, Location, Hazard)

Minor Spill?

Major Spill
(Evacuate, Call Emergency Services)

No

Alert others
Isolate area

Yes

Don appropriate PPE

Contain spill with
inert absorbent

Collect waste
into sealed container

Decontaminate area
and equipment

Dispose of waste
per regulations

End of Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. Acute and subacute inhalation toxicities of phosphine, phenylphosphine and
triphenylphosphine - PubMed [pubmed.ncbi.nlm.nih.gov]

4. orgsyn.org [orgsyn.org]

5. Occupational exposure limits - ECHA [echa.europa.eu]

6. Occupational exposure limits substance evaluations - ECHA [echa.europa.eu]

7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

8. reddit.com [reddit.com]

9. gelest.com [gelest.com]

To cite this document: BenchChem. [Diethylphenylphosphine safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167853#diethylphenylphosphine-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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